Cas no 851781-25-4 (N-{4-1-(4-methoxybenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-(4-methoxybenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851781-25-4
• Molecular Formula: C₂₁H₂₁N₃O₅S₃
• Molecular Weight: 491.603541135788
• CID: 5849987
• PubChem ID: 4351666

N-{4-1-(4-methoxybenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Properties

Names and Identifiers

• N-(4-(1-((4-methoxyphenyl)sulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[4,5-dihydro-1-[(4-methoxyphenyl)sulfonyl]-5-(2-thienyl)-1H-pyrazol-3-yl]phenyl]-
• 851781-25-4
• N-{4-[1-(4-methoxybenzenesulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• F0622-0070
• AKOS024588234
• N-[4-[2-(4-methoxyphenyl)sulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• InChIKey： ZEPKFCNCDJHFEF-UHFFFAOYSA-N
• Inchi： 1S/C21H21N3O5S3/c1-29-17-9-11-18(12-10-17)32(27,28)24-20(21-4-3-13-30-21)14-19(22-24)15-5-7-16(8-6-15)23-31(2,25)26/h3-13,20,23H,14H2,1-2H3
• SMILES： CS(NC1=CC=C(C2CC(C3SC=CC=3)N(S(C3=CC=C(OC)C=C3)(=O)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 491.06433430g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 491.06433430g/mol
• Heavy Atom Count: 32
• Complexity: 881
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Boiling Point: 672.5±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)
• Density: 1.46±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides